5,6-Dimethyl-2-[(pyridin-2-ylmethyl)amino]pyrimidin-4(3H)-one

• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol
• IUPAC Name: 4,5-dimethyl-2-(pyridin-2-ylmethylamino)-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H14N4O/c1-8-9(2)15-12(16-11(8)17)14-7-10-5-3-4-6-13-10/h3-6H,7H2,1-2H3,(H2,14,15,16,17)
• InChI Key: UZDIYDVWXVCLHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)NCC2=CC=CC=N2)C

Description

5,6-Dimethyl-2-[(pyridin-2-ylmethyl)amino]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C12H14N4O and its molecular weight is 230.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (pyridin-2-ylmethyl)amine (5.8 g, 54 mmol) in dimethyl sulfoxide (15 mL) at ambient temperature was added 5,6-dimethyl-2-(methylthio)pyrimidin-4(3H)-one (7 g, 41 mmol, Step A), and the resulting mixture was stirred at 150° C. overnight. Then water (100 mL) was added carefully into the hot reaction mixture. Upon cooling to ambient temperature, diethyl ether (30 mL) was added. The formed precipitate was collected by filtration and dried to afford 7.0 g (74%) of the titled product as a white solid. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.77 (s, 3H), 2.04 (s, 3H), 4.55 (s, 2H), 6.81 (bs, 1H), 7.23-7.40 (m, 2H), 7.77 (t, J=7.5 Hz, 1H), 8.53 (bs, 1H), 10.84 (bs, 1H).